Cas no 2229561-40-2 (1-3-chloro-4-(trifluoromethyl)phenyl-2-(methylamino)ethan-1-one)

• Product Name: 1-3-chloro-4-(trifluoromethyl)phenyl-2-(methylamino)ethan-1-one
• CAS No: 2229561-40-2
• MF: C₁₀H₉ClF₃NO
• MW: 251.63277220726
• CID: 6369527
• PubChem ID: 165715524
• Update Time: 2025-11-01

1-3-chloro-4-(trifluoromethyl)phenyl-2-(methylamino)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-3-chloro-4-(trifluoromethyl)phenyl-2-(methylamino)ethan-1-one
• 1-[3-chloro-4-(trifluoromethyl)phenyl]-2-(methylamino)ethan-1-one
• 2229561-40-2
• EN300-1940768

• Inchi： 1S/C10H9ClF3NO/c1-15-5-9(16)6-2-3-7(8(11)4-6)10(12,13)14/h2-4,15H,5H2,1H3
• InChI Key： FZMVGHCFZKXZJR-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(F)(F)F)C(CNC)=O

Computed Properties

• Exact Mass: 251.0324761g/mol
• Monoisotopic Mass: 251.0324761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 29.1Ų

Additional information on 1-3-chloro-4-(trifluoromethyl)phenyl-2-(methylamino)ethan-1-one

Chemical Profile of 1-3-chloro-4-(trifluoromethyl)phenyl-2-(methylamino)ethan-1-one (CAS No. 2229561-40-2)

1-3-chloro-4-(trifluoromethyl)phenyl-2-(methylamino)ethan-1-one (CAS No. 2229561-40-2) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. Its molecular structure, characterized by a chloro-substituted phenyl ring coupled with a trifluoromethyl group and an amine functional group, positions it as a versatile intermediate in the synthesis of biologically active molecules. This compound’s unique chemical properties make it a promising candidate for further exploration in drug discovery and development.

The presence of both electron-withdrawing and electron-donating groups in its structure contributes to its reactivity and potential applications. Specifically, the chloro and trifluoromethyl substituents enhance the compound’s lipophilicity and metabolic stability, which are critical factors in drug design. Additionally, the methylamino moiety introduces basicity, enabling interactions with acidic pharmacophores in biological targets. These features collectively make 1-3-chloro-4-(trifluoromethyl)phenyl-2-(methylamino)ethan-1-one a valuable building block for constructing novel therapeutic agents.

Recent advancements in computational chemistry have enabled more efficient virtual screening of compounds like this one. By leveraging machine learning algorithms, researchers can predict the binding affinity of 1-3-chloro-4-(trifluoromethyl)phenyl-2-(methylamino)ethan-1-one to various protein targets, thereby accelerating the drug discovery pipeline. For instance, studies have suggested that derivatives of this compound may exhibit inhibitory activity against enzymes involved in inflammatory pathways, making them relevant for therapeutic applications in conditions such as arthritis or autoimmune disorders.

In parallel, experimental investigations have begun to elucidate the pharmacological profile of 1-3-chloro-4-(trifluoromethyl)phenyl-2-(methylamino)ethan-1-one. Initial assays have demonstrated modest activity against certain bacterial strains, hinting at potential antimicrobial properties. The trifluoromethyl group is known to enhance binding interactions by increasing lipophilicity and reducing metabolic degradation, which could be leveraged to improve the efficacy of antimicrobial agents derived from this scaffold.

The synthesis of 1-3-chloro-4-(trifluoromethyl)phenyl-2-(methylamino)ethan-1-one involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to construct the phenyl ring core efficiently. The introduction of the chloro and trifluoromethyl groups typically requires specialized reagents and purification techniques to ensure high yields and purity. Such synthetic strategies are critical for producing sufficient quantities of the compound for preclinical testing.

From a medicinal chemistry perspective, the structural flexibility of 1-3-chloro-4-(trifluoromethyl)phenyl-2-(methylamino)ethan-1-one allows for structural modifications that can fine-tune its biological activity. For example, replacing the methylamino group with other nitrogen-containing heterocycles could alter its pharmacokinetic properties or target specificity. Such modifications are often guided by bioisosteric replacements aimed at optimizing potency while minimizing side effects.

The growing interest in fluorinated compounds stems from their ability to modulate physicochemical properties significantly. The trifluoromethyl group not only enhances lipophilicity but also influences metabolic pathways by resisting enzymatic degradation. This characteristic has been exploited in the development of drugs like celecoxib, where fluorination improved both efficacy and safety profiles compared to non-fluorinated analogs. Similarly, derivatives of 1-3-chloro-4-(trifluoromethyl)phenyl-2-(methylamino)ethan-1-one may benefit from these advantages in future drug candidates.

Regulatory considerations also play a crucial role in advancing compounds like this one through clinical development pipelines. Agencies such as the FDA and EMA require comprehensive characterization data before approving new drugs for human use. This includes detailed toxicological studies to assess potential adverse effects at various exposure levels. While 1-3-chloro-4-(trifluoromethyl)phenyl-2-(methylamino)ethan-1-one has not yet entered clinical trials, preclinical safety evaluations are essential steps toward ensuring its suitability for therapeutic applications.

The integration of high-throughput screening (HTS) technologies has revolutionized how researchers identify promising candidates from large libraries of compounds. By automating the testing process against multiple biological targets simultaneously, HTS allows for rapid evaluation of compounds like 1-3-chloro-4-(trifluoromethyl)phenyl-2-(methylamino)ethan-1-one, streamlining the initial stages of drug discovery. This approach has led to several successful drug approvals over recent years, underscoring its importance in modern pharmaceutical research.

In conclusion, 1 - 3 - chloro - 4 - ( trifluoromethyl ) phenyl - 2 - ( methyl amino ) ethan - 1 - one ( CAS No . 2229561 - 40 - 2 ) represents an intriguing chemical entity with potential applications across multiple therapeutic areas . Its unique structural features , combined with advances in synthetic methodologies and computational modeling , position it as a compelling subject for further investigation . As research continues to uncover new biological functions and synthetic strategies , compounds like this one will remain at forefronts of pharmaceutical innovation .